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Compound of Interest

Compound Name: Mead ethanolamide

Cat. No.: B110053 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

disposal of chemical reagents is a critical component of laboratory operations. This guide

provides detailed procedural information for the proper disposal of Mead ethanolamide,

aligning with standard laboratory safety and environmental protection practices.

Mead ethanolamide, a bioactive lipid molecule, is often supplied in an ethanol solution for

research purposes.[1] The disposal procedure must therefore account for both the solute and

the solvent. Always consult your institution's Environmental Health and Safety (EHS) office for

specific guidelines, as local regulations may vary.

Hazard and Safety Profile
Before handling, it is crucial to review the product's Material Safety Data Sheet (MSDS) for

comprehensive hazard information and safe handling practices.[1] While a specific MSDS for

Mead ethanolamide was not retrieved in the search, its chemical class as a fatty acid

ethanolamide and its common solvent provide a basis for safe disposal protocols.
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Property Information Source

Chemical Name

Mead acid ethanolamide; N-(2-

Hydroxyethyl)-5Z,8Z,11Z-

eicosatrienamide

[2]

CAS Number 169232-04-6 [2][3]

Common Solvent Ethanol

Storage
Store at –20 °C, protected

from light and air.

Solubility

Soluble in organic solvents like

DMSO and DMF at ≥ 10

mg/ml. Not directly soluble in

aqueous solutions.

Step-by-Step Disposal Protocol
The proper disposal of Mead ethanolamide depends on whether it is in its original ethanol

solution or if the solvent has been removed.

Scenario 1: Disposal of Mead Ethanolamide in Ethanol Solution

Ethanol is classified as an ignitable/flammable chemical and is typically considered hazardous

waste by regulatory bodies like the U.S. Environmental Protection Agency (EPA). Therefore, it

must not be disposed of down the drain.

Waste Collection:

Collect the Mead ethanolamide/ethanol solution in a designated, properly labeled

hazardous waste container. The container must be compatible with organic solvents.

The label should clearly state "Hazardous Waste," list all chemical constituents (Mead
ethanolamide, Ethanol), and indicate the approximate concentrations.

Keep the waste container securely closed except when adding waste.
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Segregation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.

Ensure the SAA is away from sinks and floor drains.

Store incompatible waste streams separately to prevent accidental reactions.

Waste Pickup:

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal contractor.

Scenario 2: Disposal of Solid Mead Ethanolamide (after solvent evaporation)

If the ethanol solvent has been evaporated under a stream of inert gas as per preparation

instructions, the remaining solid Mead ethanolamide must be disposed of as chemical waste.

Waste Collection (Solids):

Collect the solid Mead ethanolamide waste in a clearly labeled container for solid

chemical waste.

Chemically contaminated solid waste, such as pipette tips or empty vials, should also be

collected in a designated, puncture-proof container.

Container Disposal:

Thoroughly empty and rinse any containers that held Mead ethanolamide. The first

rinseate should be collected as hazardous waste.

After thorough rinsing, deface or remove the original labels before disposing of the empty

container in the appropriate laboratory glass or plastic recycling bin.

Disposal:
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The collected solid chemical waste should be managed and disposed of through your

institution's EHS program.

Emergency Procedures
In case of a spill, immediately alert personnel in the area. For spills involving the ethanol

solution, ensure there are no ignition sources nearby. Follow your laboratory's specific spill

cleanup procedures, which typically involve using an appropriate absorbent material for liquid

spills and wearing personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat. Report all spills to your laboratory supervisor and EHS department.
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Figure 1. Logical workflow for the proper disposal of Mead ethanolamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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